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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

hydrogen sulfate

Cat. No.: B1340003 Get Quote

Introduction

1-Ethyl-3-methylimidazolium hydrogen sulfate, abbreviated as [EMIM]HSO₄, has emerged

as a versatile and environmentally benign ionic liquid with significant applications in the field of

green chemistry. Its unique physicochemical properties, including low vapor pressure, high

thermal stability, and tunable acidity, make it an attractive alternative to conventional volatile

organic solvents and corrosive acid catalysts. This technical guide provides an in-depth

overview of the core green chemistry applications of [EMIM]HSO₄, targeting researchers,

scientists, and drug development professionals. The guide details its use as a catalyst and

solvent in key organic transformations and biomass processing, presenting quantitative data,

experimental protocols, and process workflows.

Physicochemical Properties of [EMIM]HSO₄
A comprehensive understanding of the physical and chemical characteristics of [EMIM]HSO₄ is

essential for its effective application. Key properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₁₂N₂O₄S [1][2]

Molecular Weight 208.24 g/mol [1][2]

CAS Number 412009-61-1 [2]

Appearance Light yellow viscous liquid

Melting Point -23 °C [3]

Decomposition Temperature > 270 °C [1][4]

Density 1.36 g/cm³ (at 28 °C) [3]

Viscosity 1510 cP (at 25 °C) [3]

Conductivity 0.50 mS/cm (at 20 °C) [3]

Green Chemistry Applications
[EMIM]HSO₄ has demonstrated considerable efficacy in a range of green chemical processes,

primarily as a reusable acidic catalyst and a green solvent. Its applications span across various

domains, including organic synthesis and biomass valorization.

Catalyst in Organic Synthesis
[EMIM]HSO₄ serves as an efficient and recyclable catalyst for a variety of acid-catalyzed

organic reactions, offering a greener alternative to traditional mineral acids.

[EMIM]HSO₄ has been widely employed as a catalyst for the synthesis of esters, an important

class of compounds with applications in flavors, fragrances, solvents, and biofuels. It effectively

catalyzes the reaction between carboxylic acids and alcohols to produce high yields of the

corresponding esters.

Quantitative Data for Esterification Reactions:
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Carboxyli
c Acid

Alcohol
Catalyst
Loading
(mol%)

Temperat
ure (°C)

Time (h) Yield (%)
Referenc
e

Acetic Acid Ethanol - 60 - 60-70 [5]

Acetic Acid 1-Propanol - 80 - 60-70 [5]

Acetic Acid 1-Butanol - 80 - 60-70 [5]

Oleic Acid
Lauryl

Alcohol
8 wt% 100 6 91.17 [6]

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of

dihydropyrimidinones (DHPMs), a class of heterocyclic compounds with a wide range of

pharmacological activities. [EMIM]HSO₄ and its analogues have been shown to be effective

catalysts for this reaction, promoting high yields under solvent-free conditions.

Quantitative Data for Biginelli Reaction:
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Aldehyd
e

β-
Ketoest
er

Urea/Thi
ourea

Catalyst
Temper
ature
(°C)

Time
(min)

Yield
(%)

Referen
ce

4-

Methoxy

benzalde

hyde

Ethyl

Acetoace

tate

Urea

Diisoprop

ylammoni

um

hydrogen

sulphate

80 30 88 [7]

Benzalde

hyde

Ethyl

Acetoace

tate

Urea
[Hmim]Tf

a
100 120 99 [8]

4-

Chlorobe

nzaldehy

de

Ethyl

Acetoace

tate

Urea
[Hmim]Tf

a
100 120 95 [8]

4-

Nitrobenz

aldehyde

Ethyl

Acetoace

tate

Urea
[Hmim]Tf

a
100 120 96 [8]

Biomass Valorization
[EMIM]HSO₄ plays a crucial role in the sustainable conversion of lignocellulosic biomass into

valuable platform chemicals and biofuels. Its ability to dissolve and hydrolyze biomass

components makes it a key enabler in biorefinery processes.

Saccharification, the process of breaking down complex carbohydrates in biomass into simpler

sugars, is a critical step in biofuel production. [EMIM]HSO₄ has been demonstrated to be an

effective catalyst for the saccharification of various lignocellulosic feedstocks.

Quantitative Data for Biomass Saccharification:
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Biomass
Source

Biomass
Loading
(w/v)

Temperatur
e (°C)

Time (h)
Reducing
Sugar Yield
(%)

Reference

Sugarcane

Bagasse
4% 100 1 37.9

Sago

Hampas
4% 100 3 7.0

Rice Husk 4% 100 5 1.1

Experimental Protocols
This section provides detailed methodologies for key experiments cited in this guide, enabling

researchers to reproduce the described applications of [EMIM]HSO₄.

Synthesis of 1-Ethyl-3-methylimidazolium Hydrogen
Sulfate ([EMIM]HSO₄)
A common method for the synthesis of [EMIM]HSO₄ involves the quaternization of N-

methylimidazole with diethyl sulfate followed by anion exchange. A detailed, safe, and scalable

one-step synthesis is as follows:

Materials: N-methylimidazole, diethyl sulfate.

Procedure: a. To a three-necked flask equipped with a stirrer and a dropping funnel, add 8.21

g of N-methylimidazole. b. Heat the flask in a water bath to 50°C and begin stirring. c. Slowly

add 18.48 g of diethyl sulfate dropwise (approximately one drop every 3 seconds) through

the dropping funnel. d. Maintain the reaction under a dry atmosphere and monitor its

progress using Thin Layer Chromatography (TLC). e. After the reaction is complete, wash

the mixture three times with ethyl acetate. f. Separate the lower ionic liquid layer and remove

any residual ethyl acetate by evaporation under reduced pressure at 70°C to obtain the final

product as a light yellow viscous liquid.

Esterification of Oleic Acid using [EMIM]HSO₄
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This protocol describes the use of [EMIM]HSO₄ as a catalyst for the esterification of a fatty

acid.

Materials: Oleic acid, lauryl alcohol, [EMIM]HSO₄.

Procedure: a. In a reaction vessel, combine oleic acid and lauryl alcohol in a desired molar

ratio. b. Add [EMIM]HSO₄ as the catalyst (e.g., 8 wt% of the total reactants). c. Heat the

reaction mixture to the desired temperature (e.g., 100 °C) with continuous stirring for a

specified duration (e.g., 6 hours). d. Monitor the progress of the reaction by techniques such

as gas chromatography (GC) or TLC. e. Upon completion, the ester product can be

separated from the ionic liquid catalyst by extraction with a non-polar solvent. The ionic liquid

can then be recovered and reused.[6]

Biginelli Reaction Catalyzed by an Analogue of
[EMIM]HSO₄
This protocol outlines a solvent-free Biginelli reaction using a hydrogen sulfate-based ionic

liquid.

Materials: Aromatic aldehyde (e.g., 4-methoxybenzaldehyde), β-ketoester (e.g., ethyl

acetoacetate), urea, and an acidic ionic liquid catalyst (e.g., diisopropylammonium hydrogen

sulphate).

Procedure: a. In a round-bottom flask, mix the aldehyde (1 mmol), β-ketoester (1 mmol),

urea (1.5 mmol), and the ionic liquid catalyst (e.g., 5 mmol). b. Heat the reaction mixture to

80 °C with stirring for 30 minutes. c. Monitor the reaction completion by TLC. d. After the

reaction is complete, cool the mixture and add cold water to precipitate the product. e.

Collect the solid product by filtration and wash with water to remove the ionic liquid. The

product can be further purified by recrystallization.[7]

Biomass Saccharification using [EMIM]HSO₄
This protocol details the simultaneous dissolution and saccharification of lignocellulosic

biomass.

Materials: Lignocellulosic biomass (e.g., sugarcane bagasse), [EMIM]HSO₄.
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Procedure: a. Prepare a 4% (w/v) suspension of the biomass in [EMIM]HSO₄ in a test tube.

b. Heat the mixture in an oil bath at 100 °C for a specified duration (e.g., 1-5 hours). c. After

the reaction, centrifuge the mixture to separate the supernatant containing the dissolved

sugars from the residual biomass. d. The total reducing sugar content in the supernatant can

be determined using the 3,5-dinitrosalicylic acid (DNS) method.

Process Workflows and Logical Relationships
The integration of [EMIM]HSO₄ into green chemical processes can be visualized through

workflows that illustrate the sequence of operations and decision points.
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Caption: Integrated biorefinery workflow using [EMIM]HSO₄.
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This diagram illustrates a conceptual workflow for an integrated biorefinery process utilizing

[EMIM]HSO₄. The process begins with the pretreatment of lignocellulosic biomass using the

ionic liquid, which facilitates the fractionation of biomass into a cellulose-rich solid and a liquid

stream containing dissolved lignin and hemicellulose in [EMIM]HSO₄. The cellulose fraction can

then be subjected to enzymatic saccharification to produce fermentable sugars, which are

subsequently converted to biofuels. The lignin can be precipitated and recovered as a valuable

co-product. The remaining hemicellulose in the ionic liquid can be hydrolyzed to produce

platform chemicals like furfural. A crucial step in this green process is the recovery and

recycling of [EMIM]HSO₄, which is then reintroduced into the pretreatment stage, thereby

minimizing waste and improving the overall sustainability and economic viability of the

biorefinery.

Conclusion
[EMIM]HSO₄ has proven to be a highly effective and versatile ionic liquid for a range of green

chemistry applications. Its dual role as a catalyst and a solvent, combined with its recyclability

and favorable environmental profile, positions it as a key enabling technology for the

development of more sustainable chemical processes. The quantitative data and detailed

experimental protocols provided in this guide serve as a valuable resource for researchers and

professionals seeking to implement [EMIM]HSO₄ in their work. The visualized workflow of an

integrated biorefinery highlights the potential of this ionic liquid to contribute significantly to the

circular bioeconomy. Further research and process optimization will undoubtedly expand the

scope of [EMIM]HSO₄'s applications, paving the way for a greener and more sustainable

chemical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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